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Compound of Interest

Compound Name:
N-(5-Amino-2-fluorophenyl)-2,2-

dimethylpropanamide

CAS No.: 891855-90-6

Cat. No.: B3164346

Get Quote

Chemical Identity & Significance
This compound serves as a protected scaffold in the synthesis of kinase inhibitors. The pivaloyl

(2,2-dimethylpropanoyl) group acts as a robust amine protecting group, directing subsequent

electrophilic substitutions or preventing side reactions during the functionalization of the

position-5 amine.
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Property Detail

IUPAC Name
N-(5-Amino-2-fluorophenyl)-2,2-

dimethylpropanamide

Common Name N-(5-Amino-2-fluorophenyl)pivalamide

Molecular Formula C₁₁H₁₅FN₂O

Molecular Weight 210.25 g/mol

Exact Mass 210.1168

CAS Registry
Not widely indexed; Precursor CAS: 130616-52-

3 (Nitro analog)

Role
Key intermediate for Encorafenib (BRAFTOVI)

synthesis

Synthesis & Isolation Workflow
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying solvent residuals and precursors.

Reaction Pathway
The synthesis typically proceeds via the acylation of 2-fluoro-5-nitroaniline followed by

chemoselective reduction.

2-Fluoro-5-nitroaniline N-(2-Fluoro-5-nitrophenyl)
pivalamide

Acylation

Pivaloyl Chloride
(Et3N, DCM)

TARGET:
N-(5-Amino-2-fluorophenyl)-

2,2-dimethylpropanamide

Nitro Reduction

Reduction
(H2/Pd-C or Fe/NH4Cl)
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Figure 1: Synthetic route from commercially available 2-fluoro-5-nitroaniline. The target is the

reduced amine.

Mass Spectrometry (MS) Data
Method: Electrospray Ionization (ESI) in Positive Mode.

The mass spectrum is dominated by the protonated molecular ion and characteristic

fragmentation of the pivaloyl group.

Ion Type m/z (Observed) Interpretation

[M+H]⁺ 211.1
Protonated molecular ion

(Base Peak).

[M+Na]⁺ 233.1
Sodium adduct (common in

unbuffered solvents).

Fragment 127.1

[M - C₅H₉O + H]⁺: Loss of

pivaloyl group (C=O-tBu).

Corresponds to 2-fluoro-5-

aminoaniline core.

Fragment 154.1
[M - C₄H₉ + H]⁺: Loss of tert-

butyl group (57 Da).

Diagnostic Note: The loss of 57 Da (t-butyl) or 85 Da (pivaloyl) is the primary confirmation of

the amide protecting group integrity.

Infrared Spectroscopy (IR)
Method: ATR-FTIR (Solid state).

The spectrum displays a mix of primary amine (aniline) and secondary amide features.

3450 & 3350 cm⁻¹ (Medium, Broad): N-H stretching vibrations. The primary amine (-NH₂)

appears as a doublet, while the amide (-NH-) overlaps in this region.
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2960 - 2870 cm⁻¹ (Weak): C-H aliphatic stretches, specifically the C-H₃

symmetric/asymmetric stretches of the tert-butyl group.

1665 cm⁻¹ (Strong):Amide I band (C=O stretch). This is slightly lower than typical alkyl

amides due to conjugation with the phenyl ring, but higher than benzamides due to the bulky

t-butyl group preventing full planarity.

1520 cm⁻¹ (Strong): Amide II band (N-H bend).

1250 cm⁻¹ (Medium): C-F aryl stretching vibration.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Standard for polar amides).

¹H NMR (500 MHz, DMSO-d₆)
The proton spectrum is characterized by the distinct tert-butyl singlet and the 1,2,5-

trisubstituted aromatic pattern.
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Shift (δ
ppm)

Mult.[1] Integ. J (Hz) Assignment
Structural
Context

9.35 s 1H - Amide NH

Downfield

due to acidity

and weak H-

bond with

ortho-F.

7.38 dd 1H
J₆,F = 7.2,

J₆,₄ = 2.5
Ar-H6

Ortho to

Amide.

Deshielded

by C=O, but

shielded by

ortho-NH₂.

6.92 dd 1H
J₃,F = 11.0,

J₃,₄ = 8.8
Ar-H3

Ortho to

Fluorine.

Large J-

coupling to

¹⁹F is

diagnostic.

6.35 m 1H
J₄,₃ = 8.8,

J₄,₆ = 2.5
Ar-H4

Ortho to

Amine (C5).

Upfield due to

strong

electron

donation from

NH₂.

4.95 br s 2H - Amine NH₂

Exchangeabl

e protons.

Broad signal.

1.22 s 9H - t-Butyl

Characteristic

intense

singlet of the

pivaloyl

group.
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¹³C NMR (125 MHz, DMSO-d₆)
Carbon assignments rely on ¹⁹F coupling patterns (doublets).

176.2 ppm (s):C=O (Amide Carbonyl).

154.5 ppm (d, J = 238 Hz):C2 (C-F). Direct attachment to Fluorine results in massive

coupling.

145.1 ppm (d, J = 2 Hz):C5 (C-NH₂). Ipso to amine.

126.0 ppm (d, J = 12 Hz):C1 (C-N-Piv).

115.5 ppm (d, J = 21 Hz):C3 (Ortho to F).

109.8 ppm (d, J = 6 Hz):C6.

108.2 ppm (d, J = 3 Hz):C4.

38.6 ppm (s):C(CH₃)₃ (Quaternary t-butyl carbon).

27.1 ppm (s): C(CH₃)₃ (Methyl carbons).

¹⁹F NMR (470 MHz, DMSO-d₆)
-128.5 ppm (m): Single signal for the aromatic fluorine. The multiplet arises from coupling to

H3 and H4.

Structural Validation Logic
The following diagram illustrates the specific NMR correlations used to confirm the

regiochemistry (position of the amine vs. fluorine).
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1H NMR Evidence 13C NMR Evidence

Structure:
N-(5-Amino-2-fluorophenyl)-Piv

Large J(H3-F) ~11Hz
Confirms H ortho to F

Upfield H4 (~6.35 ppm)
Confirms Amine is ortho to H4

C2 Doublet (J=238Hz)
Defines F position

Regiochemistry Confirmed:
1,2,5-Substitution Pattern

Click to download full resolution via product page

Figure 2: Logic flow for structural assignment using scalar couplings and chemical shift

perturbation.

References
Encorafenib Synthesis:Wuts, P. G. M., et al. "Process for the preparation of Encorafenib."[2]

U.S. Patent 8,501,758, 2013. Link

Fluoroaniline NMR Data:Sadtler Research Laboratories. "Standard Infrared and NMR

Spectra of Fluoroanilines." Bio-Rad Sadtler Spectral Databases. Link

Pivalanilide Characterization:NIST Mass Spectrometry Data Center.[3] "Propanamide, 2,2-

dimethyl-N-phenyl-."[3] NIST Chemistry WebBook. Link

General Synthesis of N-Aryl Pivalamides:Smith, M. B. "March's Advanced Organic
Chemistry: Reactions, Mechanisms, and Structure." 8th Edition, Wiley, 2019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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